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Abstract

Cinoxate, chemically known as 2-ethoxyethyl p-methoxycinnamate, is an organic compound
once utilized as a sunscreen agent for its ability to absorb ultraviolet B (UVB) radiation. First
approved by the U.S. Food and Drug Administration (FDA) in 1961, it represents one of the
earlier chemical filters incorporated into sunscreen formulations.[1] However, due to its
relatively weak efficacy and a lack of comprehensive modern safety data, Cinoxate has
become largely obsolete in the contemporary sunscreen market, superseded by more effective
and well-characterized agents.[2] This technical guide provides a comprehensive historical and
technical overview of Cinoxate, detailing its physical and chemical properties, synthesis,
efficacy, photochemical behavior, and toxicological profile based on available historical
research.

Introduction: A Historical Perspective

Cinoxate emerged in an era when the understanding of sun protection was in its nascent
stages. Its approval in 1961 predates the more rigorous regulatory standards and advanced
formulation technologies of today.[1] As a member of the cinnamate class of compounds, it
functions by absorbing UVB rays, the primary cause of sunburn.[3] Cinnamates, in general,
were popular UVB filters in the mid-20th century.[4] However, the focus of early sunscreens
was largely on preventing erythema (sunburn), with less emphasis on broad-spectrum (UVA)
protection. Cinoxate's activity is confined to the UVB spectrum, with a peak absorption at
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approximately 289 nm.[2] Over the decades, as the demand for higher Sun Protection Factors
(SPFs) and broad-spectrum protection grew, the limitations of Cinoxate became apparent. Its
contribution to SPF is minimal, and it is often considered one of the weakest approved
sunscreen ingredients.[2] Consequently, its use has dwindled, and it is now rarely found in
commercial sunscreen products.

Physicochemical Properties

Cinoxate is a viscous, slightly yellow liquid that is practically insoluble in water but miscible
with alcohols, esters, and vegetable oils.[1] Its chemical and physical properties are
summarized in the table below.

Property Value Reference

] 2-ethoxyethyl (2E)-3-(4-
Chemical Name [1]
methoxyphenyl)prop-2-enoate

2-ethoxyethyl p-
Synonyms methoxycinnamate, Giv-Tan F, [5]

Phiasol, Sundare

CAS Number 104-28-9 [1]
Molecular Formula C14H1804 [1]
Molar Mass 250.29 g/mol [1]
Appearance Slightly yellow viscous liquid [1]

Insoluble in water; miscible
Solubility with alcohols, esters, and [1]

vegetable oils

UV Absorption Range 270-328 nm [5]

Peak UV Absorption (Amax) 289 nm [2]

Synthesis of Cinoxate

A plausible synthetic route for Cinoxate (2-ethoxyethyl p-methoxycinnamate) is via a Claisen
condensation reaction followed by transesterification. A detailed, specific protocol for the
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industrial synthesis of Cinoxate is not readily available in the public domain due to its age and
limited current use. However, based on the synthesis of similar cinnamate esters, a general
methodology can be described.

General Synthesis Pathway

The synthesis of Cinoxate likely involves a two-step process:

o Step 1: Synthesis of a lower alkyl p-methoxycinnamate. This is typically achieved through a
Claisen condensation of p-anisaldehyde with a lower alkyl acetate (e.g., ethyl acetate) in the
presence of a base like sodium ethoxide.[6]

o Step 2: Transesterification. The resulting ethyl p-methoxycinnamate is then transesterified
with 2-ethoxyethanol in the presence of a catalyst, such as p-toluenesulfonic acid, to yield 2-
ethoxyethyl p-methoxycinnamate (Cinoxate).[6]

Figure 1: General Synthesis Pathway for Cinoxate.

Efficacy as a Sunscreen Agent

The primary function of Cinoxate in a sunscreen formulation is to absorb UVB radiation.
However, its efficacy in this regard is limited.

UV Absorption Spectrum

Cinoxate primarily absorbs radiation in the UVB range, with its peak absorption at
approximately 289 nm.[2] It offers no significant protection in the UVA range.

Wavelength Range Absorption
UVC (100-280 nm) Minimal

UVB (280-320 nm) Peak at 289 nm
UVA2 (320-340 nm) Minimal

UVA1 (340-400 nm) None

Sun Protection Factor (SPF) Contribution

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8781468?utm_src=pdf-body
https://www.benchchem.com/product/b8781468?utm_src=pdf-body
https://scispace.com/pdf/an-efficient-method-for-synthesis-of-2-ethyl-hexyl-4-methoxy-hi9wt6xs57.pdf
https://www.benchchem.com/product/b8781468?utm_src=pdf-body
https://scispace.com/pdf/an-efficient-method-for-synthesis-of-2-ethyl-hexyl-4-methoxy-hi9wt6xs57.pdf
https://www.benchchem.com/product/b8781468?utm_src=pdf-body
https://www.benchchem.com/product/b8781468?utm_src=pdf-body
https://www.benchchem.com/product/b8781468?utm_src=pdf-body
https://spflist.com/conventional-sunscreens/cinoxate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8781468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Numerous studies have demonstrated that Cinoxate's contribution to the SPF of a sunscreen
product is minimal. At its maximum approved concentration of 3% in the United States, it
typically contributes only 1-2 SPF units.[2]

Study Reference . Cinoxate L
Formulation ] SPF Contribution
(Paraphrased) Concentration

FDA Monograph

) Monotherapy 3% ~2.5
Testing (1999)

Combination with 7%

Lip Balm Study (1995) ] 3% 1-2 SPF units
Padimate O
ChapStick Study
Monotherapy 2% ~2
(1982)
Combination Lotion Combination with 5% .y Statistically
0
Study (1990) Homosalate insignificant

Experimental Protocols

Detailed experimental protocols for the early studies on Cinoxate are not readily available.
However, the methodologies for key assessments of sunscreen agents are standardized. The
following sections describe the general protocols that would have been used to evaluate
Cinoxate.

In Vivo Sun Protection Factor (SPF) Determination

The in vivo SPF of a sunscreen product is determined by assessing its ability to protect human
skin from UV-induced erythema. The COLIPA (now Cosmetics Europe) and FDA methods are
widely accepted standards.[7][8]

Figure 2: In Vivo SPF Determination Workflow.

In Vitro Sun Protection Factor (SPF) Determination

In vitro SPF testing provides a more rapid and ethical alternative to in vivo testing, particularly
for screening purposes. The method typically involves applying a thin film of the sunscreen
product to a substrate and measuring the UV transmittance.
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Figure 3: In Vitro SPF Determination Workflow.

Photochemical Behavior

Like other cinnamate-based UV filters, Cinoxate is susceptible to photodegradation upon
exposure to UV radiation.[2] This can lead to a loss of its protective capacity over time.

General Photodegradation Pathway of Cinnamates

The primary photochemical reaction for many cinnamates is trans-cis isomerization.[9] The cis-
isomer generally has a lower molar absorptivity, leading to a decrease in the overall UV
protection. Further UV exposure can lead to other degradation pathways, including
cycloaddition reactions and fragmentation.[9][10]

Figure 4: General Photodegradation Pathways for Cinnamates.

Safety and Toxicology

The available safety data for Cinoxate is limited, and it has not been subjected to the same
level of scrutiny as more modern sunscreen agents.[2]

Skin Irritation and Sensitization

The HRIPT is a standard method for assessing the potential of a substance to cause skin
irritation and sensitization.

 Induction Phase: A small amount of the test material is applied to the skin of human
volunteers under a patch. This is repeated several times over a few weeks.[11]

o Rest Period: There is a period of no exposure to the test material.[11]

o Challenge Phase: The test material is applied again to a new skin site, and the site is
observed for any signs of an allergic reaction.[11]

Photoallergic Contact Dermatitis

There have been case reports of photoallergic contact dermatitis associated with the use of
products containing Cinoxate.[12] This is a delayed hypersensitivity reaction that occurs when
the skin is exposed to the substance and then to UV radiation.
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Photopatch testing is used to diagnose photoallergic contact dermatitis.

o Application: Two sets of patches containing the suspected allergen are applied to the
patient's back.[13]

« Irradiation: After a set period, one set of patches is removed, and the area is irradiated with
UVA light. The other set remains covered.[13]

e Reading: Both sites are observed for a reaction at specific time points after irradiation.[13]

Regulatory Status

o United States: Approved by the FDA for use in sunscreen products at concentrations up to
3%.[2] However, the FDA has not classified it as Generally Recognized as Safe and Effective
(GRASE) due to insufficient data.

e European Union: Not approved for use in cosmetic products.[2]

e Other Regions: Generally not approved or used.[2]

Conclusion

Cinoxate represents an early chapter in the history of sunscreen development. While it played
a role in the initial efforts to protect the skin from the harmful effects of the sun, its limitations in
terms of efficacy and the lack of comprehensive modern safety data have led to its
obsolescence. This technical guide has provided a detailed overview of the historical research
on Cinoxate, from its chemical properties and synthesis to its efficacy and safety profile. For
researchers and professionals in drug development, the story of Cinoxate serves as a valuable
case study in the evolution of sunscreen technology and the increasing demand for more
effective and thoroughly vetted photoprotective agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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